Cas no 87954-17-4 (Isoquinoline, 1,3-dimethoxy-)
Isoquinoline, 1,3-dimethoxy- structure
Product Name:Isoquinoline, 1,3-dimethoxy-
CAS No:87954-17-4
MF:C11H11NO2
MW:189.210542917252
CID:650210
PubChem ID:13126944
Update Time:2025-04-19
Isoquinoline, 1,3-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 1,3-dimethoxy-
- 1,3-dimethoxyisoquinoline
- DTXSID50520142
- Dimethoxylisochinolin
- SCHEMBL4266314
- 87954-17-4
-
- Inchi： 1S/C11H11NO2/c1-13-10-7-8-5-3-4-6-9(8)11(12-10)14-2/h3-7H,1-2H3
- InChI Key： WCRZVVKTTYYJPR-UHFFFAOYSA-N
- SMILES： O(C)C1C2C=CC=CC=2C=C(N=1)OC
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 31.4Ų
Isoquinoline, 1,3-dimethoxy- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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